Cas no 922472-36-4 (N-(furan-2-yl)methyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide)

N-(furan-2-yl)methyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide is a structurally complex sulfonamide derivative featuring a benzothiazole core with methoxy and methyl substituents, coupled with a furanmethyl moiety and a phenylmethanesulfonylbutanamide chain. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. Its multifunctional design allows for versatile reactivity, making it valuable in medicinal chemistry research. The presence of electron-donating (methoxy) and hydrophobic (phenyl) groups may enhance binding affinity in biological systems. Careful handling is advised due to its reactive functional groups. Further studies are required to fully characterize its pharmacological properties.
N-(furan-2-yl)methyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide structure
922472-36-4 structure
Product Name:N-(furan-2-yl)methyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide
CAS No:922472-36-4
MF:C25H26N2O5S2
MW:498.614344120026
CID:5449389
Update Time:2025-11-06

N-(furan-2-yl)methyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide Chemical and Physical Properties

Names and Identifiers

    • 4-benzylsulfonyl-N-(furan-2-ylmethyl)-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)butanamide
    • N-(furan-2-yl)methyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide
    • Inchi: 1S/C25H26N2O5S2/c1-18-12-13-21(31-2)23-24(18)33-25(26-23)27(16-20-10-6-14-32-20)22(28)11-7-15-34(29,30)17-19-8-4-3-5-9-19/h3-6,8-10,12-14H,7,11,15-17H2,1-2H3
    • InChI Key: YUMPEYJXUXXSOZ-UHFFFAOYSA-N
    • SMILES: C(N(CC1=CC=CO1)C1=NC2=C(OC)C=CC(C)=C2S1)(=O)CCCS(CC1=CC=CC=C1)(=O)=O

N-(furan-2-yl)methyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide Pricemore >>

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Additional information on N-(furan-2-yl)methyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide

Comprehensive Overview of N-(furan-2-yl)methyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide (CAS No. 922472-36-4)

N-(furan-2-yl)methyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide (CAS No. 922472-36-4) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of furan, benzothiazole, and phenylmethanesulfonyl moieties, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its multi-target activity, which could pave the way for novel therapeutic agents.

The compound's CAS No. 922472-36-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its long chemical name reflects its intricate architecture, which includes a furan-2-ylmethyl group attached to a 4-methoxy-7-methyl-1,3-benzothiazol-2-yl scaffold, further linked to a 4-phenylmethanesulfonylbutanamide chain. This design suggests potential interactions with biological targets such as enzymes or receptors, a topic frequently searched by scientists exploring structure-activity relationships (SAR).

In recent years, the demand for heterocyclic compounds like this one has surged, driven by their versatility in medicinal chemistry. Users often search for terms like "benzothiazole derivatives in drug design" or "sulfonamide-based therapeutics," highlighting the relevance of this compound in contemporary research. Its methoxy and methyl substituents may influence its pharmacokinetic properties, a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

From a synthetic perspective, N-(furan-2-yl)methyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide exemplifies the convergence of organic synthesis and green chemistry. Researchers are increasingly interested in eco-friendly methods to produce such complex molecules, aligning with trends like "sustainable pharmaceutical manufacturing." The compound's sulfonyl group also raises questions about its potential as a hydrogen bond acceptor, a feature often explored in computational chemistry and molecular docking simulations.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are frequently searched alongside the CAS number by quality control professionals. Additionally, the furan and benzothiazole rings in its structure may contribute to fluorescence properties, a growing area of interest for bioimaging probes and diagnostic tools.

The compound's potential applications extend to neurological research, given the benzothiazole core's historical association with central nervous system (CNS) targets. Queries like "benzothiazole neuroprotective agents" or "furan-containing CNS drugs" reflect this connection. However, rigorous in vitro and in vivo studies are necessary to validate any biological activity, a process often documented in peer-reviewed journals and patent literature.

In summary, N-(furan-2-yl)methyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide (CAS No. 922472-36-4) represents a fascinating case study in modern pharmaceutical chemistry. Its structural complexity and potential multifunctionality align with current trends in precision medicine and multi-target drug development, making it a compound worth watching in future research breakthroughs.

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